(4-((4-fluorobenzyl)thio)-2-(2-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol

• IUPAC Name: [7-[(4-fluorophenyl)methylsulfanyl]-5-(2-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C26H22FN3O3S/c1-15-23-20(17(13-31)12-28-15)11-21-25(33-23)29-24(19-5-3-4-6-22(19)32-2)30-26(21)34-14-16-7-9-18(27)10-8-16/h3-10,12,31H,11,13-14H2,1-2H3
• InChI Key: KRZRNVWLDVCQHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=CC=C4OC)SCC5=CC=C(C=C5)F)CO
• Molecular Formula: C26H22FN3O3S
• Molecular Weight: 475.5 g/mol

Description

(4-((4-fluorobenzyl)thio)-2-(2-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol is a useful research compound. Its molecular formula is C26H22FN3O3S and its molecular weight is 475.54. The purity is usually 95%.
BenchChem offers high-quality (4-((4-fluorobenzyl)thio)-2-(2-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-((4-fluorobenzyl)thio)-2-(2-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactions

The chemical compound of interest is a complex molecule that may be related to or involved in the synthesis and reactions of various heterocyclic compounds. For instance, research on reactions of thioureas and thioamides with aroylphenylacetylenes has shown the formation of mixtures of thiodi(1-aryl-3-phenyl-prop-2-en-1-ones) and their isomers, indicating the compound's potential involvement in complex organic synthesis processes (Basyouni & Omar, 1974).

Biological Activity and Evaluation

Another significant application area is in the study of new pyridopyrimidinone derivatives for their biological activities and potential as corrosion inhibitors. Such studies involve the synthesis and characterization of compounds, followed by evaluation of their inhibition behavior for corrosion processes, highlighting the compound's relevance in both pharmaceutical and industrial applications (Abdallah, Shalabi, & Bayoumy, 2018).

Photorelease and Drug Delivery Systems

Moreover, research into heterocyclic cages for the photorelease of carboxylic acid drugs, such as butyric acid, suggests the compound's utility in developing drug delivery systems. These studies assess the photophysical properties and photorelease mechanisms of heteroaromatic compounds, providing insights into the controlled release of active molecules (Piloto et al., 2015).

Antimicrobial Activity

The compound is also relevant in the synthesis of derivatives for antimicrobial activity assessment. Research on the synthesis of specific heterocyclic methanone derivatives has shown interesting antimicrobial activities, indicating the compound's potential in the development of new antimicrobial agents (Chaudhari, 2012).